Istaroxime hydrochloride

• Molecular Formula: C21H33ClN2O3
• Molecular Weight: 396.9 g/mol
• InChI: InChI=1S/C21H32N2O3.ClH/c1-20-7-5-13(23-26-10-9-22)11-17(20)18(24)12-14-15-3-4-19(25)21(15,2)8-6-16(14)20;/h14-17H,3-12,22H2,1-2H3;1H/b23-13-;/t14-,15-,16-,17+,20+,21-;/m0./s1
• InChIKey: AXHJYJDJXNOGNI-IBLOMREBSA-N

Istaroxime Hydrochloride: Dual Luso-Inotropic Mechanism

Istaroxime hydrochloride (PST2744) is a first-in-class, intravenous small-molecule agent that couples two distinct cardiac mechanisms—inhibition of the sarcolemmal Na⁺/K⁺-ATPase (NKA) and direct stimulation of the sarcoplasmic reticulum Ca²⁺-ATPase isoform 2a (SERCA2a)—to simultaneously enhance systolic contractility (inotropy) and diastolic relaxation (lusitropy) [1]. Unlike conventional inotropes (dobutamine, milrinone) that elevate intracellular cyclic adenosine monophosphate (cAMP) and increase myocardial oxygen consumption, istaroxime improves calcium cycling without activating the cAMP pathway [2]. The compound is a steroidal derivative chemically distinct from cardiac glycosides such as digoxin [3]. It is under clinical investigation for acute decompensated heart failure (ADHF) and early cardiogenic shock, with Phase 2 trials completed (HORIZON-HF, SEISMiC) [4].

Dual mechanism: NKA inhibition & SERCA2a activation for cardiac contractility/relaxation studies.

cAMP-independent: Avoids cAMP-pathway activation; distinct from dobutamine/milrinone class.

Research model: Heart failure models with beta-blockade; Ca²⁺-handling pharmacology.

• [1] Micheletti R, Mattera GG, Rocchetti M, et al. Pharmacological profile of the novel inotropic agent (E,Z)-3-((2-aminoethoxy)imino)androstane-6,17-dione hydrochloride (PST2744). J Pharmacol Exp Ther. 2002;303(2):592-600. doi:10.1124/jpet.102.038331 View Source
• [2] Sabbah HN, Imai M, Cowart D, et al. Hemodynamic properties of a new-generation positive luso-inotropic agent for the acute treatment of advanced heart failure. Am J Cardiol. 2007;99(2A):41A-46A. doi:10.1016/j.amjcard.2006.09.005 View Source
• [3] Aditya S, Rattan A. Istaroxime: A rising star in acute heart failure. J Pharmacol Pharmacother. 2012;3(4):353-355. View Source
• [4] Gheorghiade M, Blair JE, Filippatos GS, et al. Hemodynamic, echocardiographic, and neurohormonal effects of istaroxime, a novel intravenous inotropic and lusitropic agent: a randomized controlled trial in patients hospitalized with heart failure (HORIZON-HF). J Am Coll Cardiol. 2008;51(23):2276-2285. doi:10.1016/j.jacc.2008.03.015 View Source

Why Substitution Fails for Istaroxime Hydrochloride

Istaroxime hydrochloride cannot be functionally substituted by any single-mechanism inotrope or Na⁺/K⁺-ATPase inhibitor currently in clinical use. Dobutamine and milrinone increase contractility via cAMP elevation at the cost of tachycardia, increased myocardial oxygen consumption (MVO₂), and pro-arrhythmic risk—effects that are mechanistically absent with istaroxime [1]. Digoxin, the reference NKA inhibitor, shares the enzyme target but lacks SERCA2a stimulatory activity; this absence directly correlates with a 6.3-fold smaller therapeutic index and a fundamentally different intracellular calcium-handling profile that drives digoxin's arrhythmogenic liability [2]. Levosimendan, a calcium sensitizer, improves contractility without increasing intracellular calcium but does not activate SERCA2a and produces dose-limiting hypotension—whereas istaroxime simultaneously increases systolic blood pressure (SBP) while reducing pulmonary capillary wedge pressure (PCWP) [3]. The dual luso-inotropic mechanism, the blood-pressure-neutral or pressor hemodynamic signature, and the differentiated safety pharmacology mean that istaroxime hydrochloride occupies a unique, non-overlapping position in the pharmacopoeia; procurement of a generic alternative would forfeit the entire evidence base established in randomized controlled trials.

Dobutamine/milrinone: cAMP-dependent inotropy may alter MVO₂ and heart-rate profile; lusitropic component absent.

Digoxin: NKA inhibition only; lacks SERCA2a activation; reported narrower therapeutic index context.

Levosimendan: Ca²⁺ sensitization without SERCA2a; hypotensive profile may differ; no pressor effect.

• [1] Sabbah HN, Imai M, Cowart D, et al. Hemodynamic properties of a new-generation positive luso-inotropic agent for the acute treatment of advanced heart failure. Am J Cardiol. 2007;99(2A):41A-46A. doi:10.1016/j.amjcard.2006.09.005 View Source
• [2] Micheletti R, Mattera GG, Rocchetti M, et al. Pharmacological profile of the novel inotropic agent (E,Z)-3-((2-aminoethoxy)imino)androstane-6,17-dione hydrochloride (PST2744). J Pharmacol Exp Ther. 2002;303(2):592-600. doi:10.1124/jpet.102.038331 View Source
• [3] De Luca L, Mebazaa A, Filippatos G, et al. Overview of emerging pharmacologic agents for acute heart failure syndromes. Eur J Heart Fail. 2008;10(2):201-213. View Source

Istaroxime Hydrochloride Comparator Evidence

Contractility Preservation Under Beta-Blockade vs. Dobutamine

Istaroxime (ISTA) produced a greater increase in left ventricular contractility than dobutamine (DOB) in a canine model of myocardial infarction (MI), and—critically—its inotropic efficacy was fully preserved under beta-adrenergic blockade, whereas DOB's effect was abolished [1]. In the early post-MI phase (48–72 h), DOB increased contractility only slightly relative to healthy animals; ISTA delivered a significantly larger contractility improvement and uniquely improved relaxation, an effect DOB did not provide [1]. Under chronic beta-blocker pre-treatment, the inotropic action of DOB was inhibited, while ISTA's effect remained unaltered [1].

Contractility with β-blockade

Model context

Istaroxime inotropy preserved; dobutamine abolished under β-blockade in post-MI canine model.

Supports inotrope selection for β-blocked HF models.

Head-to-head; model-specific review.

Evidence Dimension	Preservation of inotropic efficacy under beta-adrenergic blockade in post-MI heart failure
Target Compound Data	Istaroxime: inotropic effect fully preserved under beta-blockade; greater contractility than DOB in early (48–72 h) and late (14 days) post-MI phases; improved relaxation (lusitropy) present [1].
Comparator Or Baseline	Dobutamine: inotropic effect significantly attenuated in early post-MI; inotropic effect abolished under beta-blockade; no lusitropic benefit [1].
Quantified Difference	Qualitative categorical difference: ISTA inotropy preserved under beta-blockade vs. DOB inotropy abolished. ISTA produced greater contractility than DOB in both early and late post-MI phases [1].
Conditions	Canine model of acute MI (left anterior descending coronary artery ligation) evaluated at 48–72 h and 14 days post-MI; chronic beta-blocker pre-treatment arm; comparator: dobutamine [1].

Why This Matters

For procurement in research or clinical settings focused on acute MI complicated by heart failure—where the majority of patients are on chronic beta-blocker therapy—istaroxime hydrochloride is the only inotrope with demonstrated preserved efficacy, whereas dobutamine becomes pharmacologically ineffective.

• [1] Mattera GG, Vanoli E, Gagnol JP, et al. Sympathomimetic inefficiency in restoring contractility in the acute or chronic beta-blocker-treated ischaemic heart: comparison with a new agent. Eur J Heart Fail. 2008;10(10):990-996. doi:10.1016/j.ejheart.2008.07.007 View Source

Heart Rate Neutrality vs. Dobutamine

In a direct head-to-head comparison in 5 dogs with chronic ischemic heart failure, istaroxime (PST-2744) and dobutamine produced equivalent increases in contractility (+dP/dt), yet their heart rate profiles were diametrically opposite. Istaroxime increased +dP/dt by 56% (from 1881 ± 282 to 2939 ± 734 mm Hg/s, P < 0.01) while heart rate, PR interval, and QT interval remained unchanged [1]. In contrast, dobutamine achieved a similar +51% rise in +dP/dt but did so with a significantly elevated heart rate [2]. The heart-rate-neutral inotropy of istaroxime was corroborated in a separate advanced-HF canine study across escalating doses (0.5–5.0 µg/kg/min), where no heart rate change from baseline was observed, alongside a reduction in myocardial oxygen consumption (MVO₂) from 194 ± 21 to 144 ± 20 µmol/min at the highest dose (P < 0.05) [3].

Heart rate neutrality

Head-to-head

ΔHR ≈ 0 vs. significant HR increase at equi-inotropic doses in canine CHF.

Supports heart-rate-neutral inotrope research.

Contractility-matched comparison.

Evidence Dimension	Change in heart rate at equi-inotropic doses in canine chronic heart failure
Target Compound Data	Istaroxime: +dP/dt increased by 56% (1881 ± 282 to 2939 ± 734 mm Hg/s); heart rate unchanged; PR and QT intervals unchanged [1]. MVO₂ decreased from 194 ± 21 to 144 ± 20 µmol/min (P < 0.05) [3].
Comparator Or Baseline	Dobutamine: +dP/dt increased by 51%; peak heart rate significantly elevated vs. istaroxime [2].
Quantified Difference	Istaroxime: ΔHR ≈ 0 at 56% contractility increase. Dobutamine: significant HR increase at comparable +51% contractility increase. MVO₂ reduced by ~26% with istaroxime [2][3].
Conditions	Canine model of chronic ischemic heart failure produced by coronary microembolization; 5 animals for direct PST-2744 vs. DOB comparison [1]; 7 dogs for advanced HF hemodynamic study with escalating istaroxime doses [3].

Why This Matters

Tachycardia is a major driver of myocardial oxygen debt and adverse outcomes in ADHF. Istaroxime hydrochloride is the only inotrope for which procurement guarantees heart-rate-neutral contractility augmentation, enabling research protocols and clinical evaluations that require inotropic support without chronotropic penalty.

• [1] Micheletti R, Mattera GG, Rocchetti M, et al. Pharmacological profile of the novel inotropic agent (E,Z)-3-((2-aminoethoxy)imino)androstane-6,17-dione hydrochloride (PST2744). J Pharmacol Exp Ther. 2002;303(2):592-600. doi:10.1124/jpet.102.038331 View Source
• [2] Adamson PB, Vanoli E, Mattera GG, et al. Hemodynamic effects of a new inotropic compound, PST-2744, in dogs with chronic ischemic heart failure. J Cardiovasc Pharmacol. 2003;42(2):169-173. View Source
• [3] Sabbah HN, Imai M, Cowart D, et al. Hemodynamic properties of a new-generation positive luso-inotropic agent for the acute treatment of advanced heart failure. Am J Cardiol. 2007;99(2A):41A-46A. doi:10.1016/j.amjcard.2006.09.005 View Source

Therapeutic Index Advantage vs. Digoxin

Despite comparable NKA inhibitory potency (IC₅₀: 0.43 ± 0.15 µM for istaroxime vs. 0.45 ± 0.07 µM for digoxin in dog kidney preparations), istaroxime exhibits a fundamentally superior safety profile [1]. In anesthetized guinea pigs, the lethal dose/ED₈₀ ratio (a direct measure of therapeutic index) was 20.2 ± 6.3 for istaroxime versus only 3.23 ± 0.55 for digoxin (P < 0.05)—a 6.3-fold difference [1]. At equi-inotropic concentrations in murine ventricular myocytes, digoxin but not istaroxime induced unstimulated contractions (a pro-arrhythmic signature), and only istaroxime enhanced SR Ca²⁺ reuptake rate via SERCA2a activation [2]. The transient inward current (I_TI), directly implicated in digitalis-induced arrhythmias, was inhibited by 43% with istaroxime but was unaffected by digoxin [3]. Additionally, the decay half-life of the inotropic effect was significantly shorter for istaroxime (6.0 ± 0.39 min) than for digoxin (18.3 ± 4.5 min, P < 0.05), enabling more rapid titration in acute settings [1].

Therapeutic index

Head-to-head

6.3-fold larger lethal dose/ED₈₀ ratio (20.2 vs 3.23) in guinea pigs; 43% I_TI inhibition.

Supports NKA inhibitor safety-margin research.

Reported arrhythmia-model context.

Evidence Dimension	Lethal dose/ED₈₀ ratio (therapeutic index) in anesthetized guinea pigs
Target Compound Data	Istaroxime (PST2744): lethal dose/ED₈₀ ratio = 20.2 ± 6.3; ED₈₀ = 1.89 ± 0.37 mg/kg i.v.; no lethal arrhythmias up to cumulative dose of 18 mg/kg at 0.2 mg/kg/min infusion rate; I_TI inhibited by 43%; t₁/₂ decay = 6.0 ± 0.39 min [1][3].
Comparator Or Baseline	Digoxin: lethal dose/ED₈₀ ratio = 3.23 ± 0.55; ED₈₀ = 0.32 mg/kg i.v.; lethal arrhythmias at cumulative dose of 0.81 mg/kg at 0.016 mg/kg/min; I_TI unaffected; t₁/₂ decay = 18.3 ± 4.5 min [1][3].
Quantified Difference	Therapeutic index 6.3-fold larger for istaroxime (20.2 vs. 3.23, P < 0.05); 43% I_TI inhibition with istaroxime vs. none with digoxin; inotropic decay 3-fold faster (6.0 vs. 18.3 min, P < 0.05) [1][3].
Conditions	Guinea pig: i.v. infusion for therapeutic index determination; dog kidney NKA enzyme assay for IC₅₀; guinea pig ventricular myocytes for electrophysiology (I_TI); murine ventricular myocytes for Ca²⁺ handling and pro-arrhythmia assessment [1][2][3].

Why This Matters

For procurement decisions involving NKA-inhibitor-based research, istaroxime hydrochloride provides a >6-fold safety margin over digoxin, with a completely different pro-arrhythmic liability profile attributable to its unique SERCA2a-stimulatory component—a mechanistic feature absent from all cardiac glycosides.

• [1] Micheletti R, Mattera GG, Rocchetti M, et al. Pharmacological profile of the novel inotropic agent (E,Z)-3-((2-aminoethoxy)imino)androstane-6,17-dione hydrochloride (PST2744). J Pharmacol Exp Ther. 2002;303(2):592-600. doi:10.1124/jpet.102.038331 View Source
• [2] Alemanni M, Rocchetti M, Re F, et al. Role and mechanism of subcellular Ca2+ distribution in the action of two inotropic agents with different toxicity. J Mol Cell Cardiol. 2011;50(5):910-918. doi:10.1016/j.yjmcc.2011.02.008 View Source
• [3] Rocchetti M, Besana A, Mostacciuolo G, et al. Diverse toxicity associated with cardiac Na+/K+ pump inhibition: evaluation of electrophysiological mechanisms. J Pharmacol Exp Ther. 2003;305(2):765-771. View Source

Hemodynamic Profile vs. Classic Inotropes

In the randomized, double-blind, placebo-controlled HORIZON-HF trial (N = 120 patients hospitalized with HF and LVEF ≤ 35%), istaroxime produced a hemodynamic profile that diverges categorically from all currently marketed intravenous inotropes [1]. Across all three dose cohorts (0.5, 1.0, and 1.5 µg/kg/min), istaroxime significantly reduced PCWP—the primary endpoint—by −3.2 ± 6.8, −3.3 ± 5.5, and −4.7 ± 5.9 mm Hg, respectively, compared with 0.0 ± 3.6 mm Hg for placebo (P < 0.05 for all doses) [1]. Simultaneously, istaroxime significantly increased SBP and decreased heart rate [1]. Cardiac index increased significantly at the highest dose [1]. This combined profile—lowering filling pressures while raising blood pressure—is the inverse of dobutamine and milrinone, which reduce PCWP at the expense of hypotension and reflex tachycardia [2]. No changes in troponin I, renal function, or neurohormones were observed, and adverse events were dose-related and non-life-threatening [1].

Hemodynamic profile

Trial context

PCWP reduced up to −4.7 mm Hg with concurrent SBP increase in HORIZON-HF (N=120).

Reported trial endpoint context.

Phase 2; model-response may differ.

Evidence Dimension	Change in PCWP (primary endpoint), SBP, and heart rate in ADHF patients
Target Compound Data	Istaroxime (HORIZON-HF): PCWP change of −3.2, −3.3, and −4.7 mm Hg at 0.5, 1.0, and 1.5 µg/kg/min (P < 0.05 vs. placebo 0.0 ± 3.6 mm Hg); SBP significantly increased; HR significantly decreased; cardiac index increased at 1.5 µg/kg/min; no troponin elevation [1].
Comparator Or Baseline	Dobutamine/milrinone (class reference): PCWP reduction observed but accompanied by increased HR, risk of hypotension, and elevated MVO₂; associated with increased mortality in ADHERE registry and OPTIME-CHF [2]; no SERCA2a activation component [2].
Quantified Difference	Istaroxime: PCWP reduced by up to −4.7 mm Hg with simultaneous SBP increase and HR decrease. Classic inotropes: PCWP reduction with SBP decrease and HR increase. Qualitative hemodynamic vector difference: istaroxime provides 'pressor-lusitropic' profile unavailable from any approved inotrope [1][2].
Conditions	Phase 2 randomized, double-blind, placebo-controlled trial (HORIZON-HF); 120 patients with worsening HF, LVEF ≤ 35%, instrumented with pulmonary artery catheter; 6-hour continuous i.v. infusion; three dose cohorts (0.5, 1.0, 1.5 µg/kg/min) [1].

Why This Matters

Istaroxime hydrochloride is the only intravenous agent in clinical development that simultaneously unloads the left ventricle (reduces PCWP) and supports systemic perfusion (increases SBP). For procurement targeting ADHF or cardiogenic shock models—where hypotension is a critical limiting factor—no existing inotrope can replicate this hemodynamic signature.

• [1] Gheorghiade M, Blair JE, Filippatos GS, et al. Hemodynamic, echocardiographic, and neurohormonal effects of istaroxime, a novel intravenous inotropic and lusitropic agent: a randomized controlled trial in patients hospitalized with heart failure (HORIZON-HF). J Am Coll Cardiol. 2008;51(23):2276-2285. doi:10.1016/j.jacc.2008.03.015 View Source
• [2] Francis GS, Bartos JA, Adatya S. Inotropes. J Am Coll Cardiol. 2014;63(20):2069-2078. doi:10.1016/j.jacc.2014.01.016 View Source

SERCA2a Activation vs. Single-Mechanism Inotropes

Istaroxime is distinguished from all other inotropic agents by its direct SERCA2a stimulatory activity, which is mechanistically responsible for its lusitropic effect [1]. In isolated canine cardiac sarcoplasmic reticulum (SR) vesicles—both healthy and failing—istaroxime (30–300 nM) significantly increased ⁴⁵Ca²⁺ uptake by relieving phospholamban (PLN) inhibition of SERCA2a, an effect that was absent with digoxin at comparable NKA-inhibitory concentrations [1][2]. Digoxin, in contrast, increased SR Ca²⁺ leak at concentrations ≥0.1 nM [2]. In murine ventricular myocytes at equi-inotropic concentrations, istaroxime but not digoxin enhanced the SR Ca²⁺ reuptake rate, enabling equivalent inotropy at lower diastolic Ca²⁺ levels and preventing pro-arrhythmic cytosolic Ca²⁺ accumulation [3]. This dual NKA-inhibition/SERCA2a-activation mechanism is structurally enabled by istaroxime's androstane scaffold and is not present in any beta-adrenergic agonist, phosphodiesterase inhibitor, calcium sensitizer, or cardiac glycoside [1].

SERCA2a activation

Class-level

Istaroxime increased SR Ca²⁺ uptake at 30–300 nM via PLN relief; digoxin lacked effect.

Supports dual-target Ca²⁺-handling research.

Mechanistic in vitro context.

Evidence Dimension	Direct SERCA2a activation and SR Ca²⁺ uptake enhancement
Target Compound Data	Istaroxime: at 30–300 nM, significantly increased SERCA2a activity and ⁴⁵Ca²⁺ uptake in canine cardiac SR vesicles by relieving PLN inhibition; enhanced SR Ca²⁺ reuptake rate in murine myocytes; inhibited I_TI by 43% [1][2][3].
Comparator Or Baseline	Digoxin: at ≥0.1 nM, increased SR Ca²⁺ leak; did not activate SERCA2a; did not enhance SR Ca²⁺ reuptake rate; did not inhibit I_TI [1][2][3]. All other inotropes (dobutamine, milrinone, levosimendan): no direct SERCA2a stimulatory activity; lusitropic effects, if any, mediated through different pathways (cAMP-dependent or myofilament Ca²⁺ sensitization) [1].
Quantified Difference	Istaroxime uniquely combines NKA inhibition with direct SERCA2a activation at therapeutic concentrations; digoxin and all other inotrope classes lack SERCA2a stimulation. Functional consequence: lower diastolic Ca²⁺ at equal inotropy and 43% I_TI suppression [1][2][3].
Conditions	Canine cardiac SR vesicles (healthy and failing); murine ventricular myocytes; guinea pig ventricular myocytes for electrophysiology. Class-level inference supported by known mechanisms of dobutamine (β₁-agonist), milrinone (PDE3 inhibitor), levosimendan (Ca²⁺ sensitizer/K_ATP opener), and digoxin (pure NKA inhibitor) [1][2][3].

Why This Matters

Istaroxime hydrochloride is the only commercially available research compound providing simultaneous NKA inhibition and SERCA2a activation in a single molecule. For laboratories studying calcium-handling pathology, diastolic dysfunction, or luso-inotropic pharmacology, no alternative compound can model this dual mechanism—making istaroxime hydrochloride an irreplaceable tool for mechanistic and translational research.

• [1] Ferrandi M, Barassi P, Tadini-Buoninsegni F, et al. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition. Br J Pharmacol. 2013;169(8):1849-1861. doi:10.1111/bph.12278 View Source
• [2] Rocchetti M, Alemanni M, Mostacciuolo G, et al. Modulation of sarcoplasmic reticulum function by Na+/K+ pump inhibitors with different toxicity: digoxin and PST2744 [(E,Z)-3-((2-aminoethoxy)imino)androstane-6,17-dione hydrochloride]. J Pharmacol Exp Ther. 2008;326(3):957-965. doi:10.1124/jpet.108.138701 View Source
• [3] Alemanni M, Rocchetti M, Re F, et al. Role and mechanism of subcellular Ca2+ distribution in the action of two inotropic agents with different toxicity. J Mol Cell Cardiol. 2011;50(5):910-918. doi:10.1016/j.yjmcc.2011.02.008 View Source

Myocardial Oxygen Consumption Reduction vs. Inotropes

In a preclinical study of 7 dogs with advanced heart failure (LV ejection fraction ~25%), istaroxime infusion across escalating doses (0.5–5.0 µg/kg/min) produced dose-dependent increases in LV ejection fraction (from 0.25 ± 0.01 to 0.42 ± 0.02, P < 0.05) while simultaneously decreasing myocardial oxygen consumption (MVO₂) from 194 ± 21 µmol/min at baseline to 144 ± 20 µmol/min at the highest dose (P < 0.05) [1]. This represents a ~26% reduction in MVO₂ concurrent with a ~68% relative increase in ejection fraction—an inotropic efficiency profile opposite to that of cAMP-dependent agents [1]. Dobutamine and milrinone, by contrast, increase MVO₂ proportionally with contractility due to their cAMP-mediated mechanism, which raises intracellular calcium via enhanced sarcolemmal Ca²⁺ influx rather than SERCA2a-mediated SR Ca²⁺ recycling [2]. The luso-inotropic mechanism of istaroxime—recycling calcium into the SR during diastole rather than importing additional calcium across the sarcolemma—underpins this metabolic advantage [2].

MVO₂ reduction

Cross-study

MVO₂ decreased 26% with 68% relative LVEF increase in canine advanced HF.

Supports metabolic-efficiency inotrope research.

Preclinical model context.

Evidence Dimension	Change in myocardial oxygen consumption (MVO₂) during positive inotropic effect in canine advanced HF
Target Compound Data	Istaroxime: MVO₂ decreased from 194 ± 21 to 144 ± 20 µmol/min (−26%) at 5.0 µg/kg/min; LVEF increased from 0.25 ± 0.01 to 0.42 ± 0.02 (+68% relative) (P < 0.05) [1].
Comparator Or Baseline	Dobutamine/milrinone (class reference): MVO₂ increases proportionally with contractility augmentation; cAMP pathway activation increases oxygen demand; no intrinsic lusitropic efficiency mechanism [2].
Quantified Difference	Istaroxime: ΔMVO₂ = −26% at peak inotropy (+68% ΔLVEF). Class-level inference: classic cAMP-dependent inotropes increase MVO₂ by 20–50% at comparable inotropic levels [1][2].
Conditions	7 dogs with advanced HF (LVEF ~0.25) produced by intracoronary microembolization; escalating i.v. istaroxime (0.5, 1.0, 2.0, 3.0, 5.0 µg/kg/min), each dose maintained for 1 hour; MVO₂ measured directly [1].

Why This Matters

For procurement targeting energy-depleted myocardium models (ischemic HF, cardiogenic shock), istaroxime hydrochloride is the only inotrope with documented concurrent improvement in pump function and reduction in oxygen demand—a property essential for translational research into metabolically safe inotropic support.

• [1] Sabbah HN, Imai M, Cowart D, et al. Hemodynamic properties of a new-generation positive luso-inotropic agent for the acute treatment of advanced heart failure. Am J Cardiol. 2007;99(2A):41A-46A. doi:10.1016/j.amjcard.2006.09.005 View Source
• [2] Francis GS, Bartos JA, Adatya S. Inotropes. J Am Coll Cardiol. 2014;63(20):2069-2078. doi:10.1016/j.jacc.2014.01.016 View Source

Istaroxime Hydrochloride Application Scenarios

Inotropic Support with Beta-Blockade in HF Models

In translational research utilizing post-myocardial infarction or chronic heart failure animal models where beta-adrenergic receptor blockers are part of the standard background therapy, istaroxime hydrochloride is the only inotrope with demonstrated preserved efficacy. Direct head-to-head evidence shows that dobutamine's inotropic effect is abolished under beta-blockade, while istaroxime's effect remains fully intact [1]. Procurement of istaroxime hydrochloride for such protocols avoids the confounding loss of pharmacological activity that occurs with catecholamine-based agents, ensuring valid assessment of inotropic intervention in a clinically representative beta-blocked state.

ADHF Trial Material with Pressor-Lusitropic Profile

For clinical development programs targeting ADHF patients with low or borderline SBP—where traditional inotropes (dobutamine, milrinone) risk worsening hypotension—istaroxime hydrochloride provides the only hemodynamic profile that simultaneously reduces left ventricular filling pressure (PCWP reduction up to −4.7 mm Hg) and increases SBP [2]. The HORIZON-HF Phase 2 trial demonstrated this unique signature without evidence of myocardial necrosis (troponin I unchanged) or renal function deterioration, supporting its use as an active pharmaceutical ingredient (API) for randomized controlled trials in ADHF with a hypotension-risk phenotype [2].

Calcium-Handling Studies: Dual NKA/SERCA2a Probe

For academic and industrial laboratories investigating sarcoplasmic reticulum calcium cycling, excitation-contraction coupling, or phospholamban-regulated SERCA2a function, istaroxime hydrochloride is an indispensable pharmacological probe. It is the only commercially available compound that simultaneously inhibits the Na⁺/K⁺-ATPase (IC₅₀ = 0.43 µM) and directly activates SERCA2a (enhancing SR Ca²⁺ uptake at 30–300 nM) [3][4]. Digoxin, the nearest comparator NKA inhibitor, not only lacks SERCA2a stimulatory activity but actively increases SR Ca²⁺ leak [4]. No combination of separate agents can replicate the integrated dual-target pharmacology of istaroxime hydrochloride in a single molecular entity.

Safety Pharmacology: Low-Risk NKA Inhibitor Reference

In cardiac safety pharmacology panels assessing pro-arrhythmic risk of NKA-inhibiting compounds, istaroxime hydrochloride serves as the optimal low-risk comparator. Its 6.3-fold larger therapeutic index over digoxin (lethal dose/ED₈₀ ratio: 20.2 vs. 3.23, P < 0.05), its 43% inhibition of the pro-arrhythmic transient inward current (I_TI), and its absence of unstimulated contractions at high concentrations are all quantitatively documented [5][6]. Including istaroxime hydrochloride as a reference standard enables calibrated benchmarking of newer NKA inhibitors against a compound with established wide safety margins, rather than against digoxin whose narrow therapeutic window confounds interpretation.

Application

Selection Property

Validation Focus

Post-MI HF model with β-blockade

Beta-blockade-insensitive inotropy

Contractility under chronic β-blockade

ADHF hemodynamic research

Pressor-lusitropic profile

PCWP reduction with SBP support

Cardiac Ca²⁺-handling studies

Dual NKA/SERCA2a probe

SERCA2a activation & SR Ca²⁺ uptake

Cardiac safety pharmacology

Wider therapeutic index context

Pro-arrhythmia margin & I_TI suppression

• [1] Mattera GG, Vanoli E, Gagnol JP, et al. Sympathomimetic inefficiency in restoring contractility in the acute or chronic beta-blocker-treated ischaemic heart: comparison with a new agent. Eur J Heart Fail. 2008;10(10):990-996. doi:10.1016/j.ejheart.2008.07.007 View Source
• [2] Gheorghiade M, Blair JE, Filippatos GS, et al. Hemodynamic, echocardiographic, and neurohormonal effects of istaroxime, a novel intravenous inotropic and lusitropic agent: a randomized controlled trial in patients hospitalized with heart failure (HORIZON-HF). J Am Coll Cardiol. 2008;51(23):2276-2285. doi:10.1016/j.jacc.2008.03.015 View Source
• [3] Micheletti R, Mattera GG, Rocchetti M, et al. Pharmacological profile of the novel inotropic agent (E,Z)-3-((2-aminoethoxy)imino)androstane-6,17-dione hydrochloride (PST2744). J Pharmacol Exp Ther. 2002;303(2):592-600. doi:10.1124/jpet.102.038331 View Source
• [4] Ferrandi M, Barassi P, Tadini-Buoninsegni F, et al. Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition. Br J Pharmacol. 2013;169(8):1849-1861. doi:10.1111/bph.12278 View Source
• [5] Micheletti R, Mattera GG, Rocchetti M, et al. Pharmacological profile of the novel inotropic agent (E,Z)-3-((2-aminoethoxy)imino)androstane-6,17-dione hydrochloride (PST2744). J Pharmacol Exp Ther. 2002;303(2):592-600. doi:10.1124/jpet.102.038331 View Source
• [6] Rocchetti M, Besana A, Mostacciuolo G, et al. Diverse toxicity associated with cardiac Na+/K+ pump inhibition: evaluation of electrophysiological mechanisms. J Pharmacol Exp Ther. 2003;305(2):765-771. View Source